N-(4-(N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: 2-methyl-N-[4-[(4-thiophen-2-yloxan-4-yl)methylsulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C20H26N2O4S2/c1-15(2)19(23)22-16-5-7-17(8-6-16)28(24,25)21-14-20(9-11-26-12-10-20)18-4-3-13-27-18/h3-8,13,15,21H,9-12,14H2,1-2H3,(H,22,23)
• InChI Key: NIJKXATWVIPGLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol
• CAS No.: 1203056-30-7

Description

N-(4-(N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)phenyl)isobutyramide is a useful research compound. Its molecular formula is C20H26N2O4S2 and its molecular weight is 422.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Antimicrobial Agents : Research on sulfonamide moiety incorporation into heterocyclic compounds demonstrates their potential as antimicrobial agents. A study detailed the synthesis of new heterocyclic compounds bearing a sulfamoyl moiety, showcasing their promising antibacterial and antifungal activities (Darwish et al., 2014). Similarly, Azab et al. (2013) synthesized heterocyclic compounds containing a sulfonamido moiety with notable antibacterial properties (Azab, Youssef, & El‐Bordany, 2013).

• Anticancer Agents : Sulfonamide compounds have been investigated for their anticancer activities. El-Gaby et al. (2017) reported on pyrazole derivatives containing sulfonamide, showing significant in vitro anticancer activity against Ehrlich ascites carcinoma cells (El-Gaby, Ghorab, Ismail, Abdel-Gawad, & Aly, 2017).

• Anti-Tumor Agents : The synthesis of novel heterocyclic compounds, including acetamide, pyrrole, and thiophene derivatives with a pyrazole moiety, has shown promising antitumor activity, highlighting the versatility of sulfonamide compounds in drug development (Alqasoumi, Ghorab, Ismail, Abdel-Gawad, El-Gaby, & Aly, 2009).

Corrosion Inhibition

• Corrosion Inhibition : Sulfonamide compounds have also been evaluated for their application in corrosion inhibition. For instance, Daoud et al. (2014) synthesized a Schiff base from sulfonamide and tested its efficiency as a corrosion inhibitor on mild steel in acidic solutions, demonstrating significant protection against corrosion (Daoud, Douadi, Issaadi, & Chafaa, 2014).